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Compound of Interest

Compound Name: Hg-10-102-01

Cat. No.: B607943 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Hg-10-102-01, a potent and selective inhibitor of Leucine-Rich Repeat

Kinase 2 (LRRK2).

Compound Information
Hg-10-102-01 is a brain-penetrable LRRK2 inhibitor investigated for its potential in Parkinson's

disease research.[1][2] It selectively inhibits both wild-type LRRK2 and the G2019S mutant,

which is commonly associated with the disease.[1][3][4]

Table 1: Physicochemical Properties of Hg-10-102-01

Property Value Reference

Molecular Formula C₁₇H₂₀ClN₅O₃ [2][5][6]

Molecular Weight 377.83 g/mol [5][6]

CAS Number 1351758-81-0 [2][5]

Appearance Off-white to crystalline solid [2]

Purity ≥98% [2]
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Solubility Data
Hg-10-102-01 exhibits solubility in various organic solvents, with Dimethyl Sulfoxide (DMSO)

being the most common and effective for preparing high-concentration stock solutions.[1][2][5]

Table 2: Solubility of Hg-10-102-01 in Common Solvents

Solvent Solubility Reference

DMSO ≥ 50 mg/mL (132.33 mM) [1][5]

DMF 10 mg/mL [2]

Ethanol 0.3 mg/mL [2]

DMSO:PBS (pH 7.2) (1:4) 0.2 mg/mL [2]

Water Insoluble [7]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Hg-10-102-01 in DMSO.

This is a common starting concentration for in vitro experiments.

Materials:

Hg-10-102-01 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated micropipettes

Vortex mixer

Sonicator (optional, but recommended)[5]
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Analytical balance

Procedure:

Equilibrate: Allow the vial of Hg-10-102-01 powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Hg-10-102-01 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.7783 mg of

the compound.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the Hg-10-102-
01 powder. For 3.7783 mg, add 1 mL of DMSO.

Dissolution:

Cap the vial tightly.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.[5]

Visual Inspection: Visually inspect the solution to ensure that the compound has completely

dissolved and the solution is clear.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes.

Store the aliquots in tightly sealed amber vials or tubes wrapped in foil to protect from

light.

For long-term storage, store the stock solution at -80°C. For short-term storage, -20°C is

acceptable.[1][5]

Table 3: Reconstitution Table for Preparing Various Molarities of Hg-10-102-01 in DMSO
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Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.6467 mL 13.2335 mL 26.4669 mL

5 mM 0.5293 mL 2.6467 mL 5.2934 mL

10 mM 0.2647 mL 1.3233 mL 2.6467 mL

50 mM 0.0529 mL 0.2647 mL 0.5293 mL

This table is adapted from vendor-provided data.[5]

Signaling Pathway and Experimental Workflow
Hg-10-102-01 acts as an inhibitor of LRRK2, a key kinase in a signaling pathway implicated in

Parkinson's disease. Inhibition of LRRK2 can prevent the phosphorylation of its downstream

targets.
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Caption: LRRK2 Inhibition by Hg-10-102-01

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

Hg-10-102-01 in a cell-based assay.
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1. Cell Culture
(e.g., HEK293 expressing LRRK2)

2. Treatment with Hg-10-102-01
(Varying concentrations)

3. Cell Lysis

4. Protein Quantification

5. Western Blot Analysis
(Probing for pLRRK2 and total LRRK2)

6. Data Analysis
(Quantify inhibition)

Click to download full resolution via product page

Caption: Cell-Based Assay Workflow

Storage and Stability
Proper storage of Hg-10-102-01, both in its solid form and in solution, is critical to maintain its

activity and ensure experimental reproducibility.

Table 4: Storage Recommendations
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Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [5]

In Solvent (e.g.,

DMSO)
-80°C 1 year [5]

Important Considerations:

Hygroscopic Nature of DMSO: DMSO is hygroscopic and can absorb moisture from the air,

which may impact the solubility of Hg-10-102-01. It is recommended to use newly opened or

properly stored anhydrous DMSO for preparing stock solutions.[1]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution as this can

lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.

Light Sensitivity: Protect the compound, both in solid form and in solution, from light to

prevent photodegradation. Use amber vials or wrap containers with aluminum foil.

By following these guidelines, researchers can ensure the accurate and effective use of Hg-10-
102-01 in their experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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